Cas no 1706439-97-5 (lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate)

• Product Name: lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate
• CAS No: 1706439-97-5
• MF: C₉H₆LiN₃O₂
• MW: 195.103841304779
• MDL: MFCD28557213
• CID: 5181284
• PubChem ID: 90489748
• Update Time: 2025-06-08

lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate

• MDL： MFCD28557213
• Inchi： 1S/C9H7N3O2.Li/c13-9(14)8-2-1-7(12-8)6-3-4-10-5-11-6;/h1-5,12H,(H,13,14);/q;+1/p-1
• InChI Key： HWGLZRCKJQWGGS-UHFFFAOYSA-M
• SMILES： [Li+].N1C(C2=CC=NC=N2)=CC=C1C([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate

Lithium(1+) Ion 5-(Pyrimidin-4-yl)-1H-Pyrrole-2-carboxylate (CAS No. 1706439-97-5): An Emerging Compound in Medicinal Chemistry

Lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate (CAS No. 1706439-97-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrrole ring, a fundamental component of this molecule, is a five-membered aromatic heterocycle with a nitrogen atom. The presence of the pyrimidine moiety, another heterocyclic system, adds to the complexity and functionality of the compound. The combination of these two heterocycles in a single molecule provides a robust platform for exploring new therapeutic avenues.

Recent studies have highlighted the potential of lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate has also demonstrated significant antiviral activity. Research conducted on viral infections has shown that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the disruption of viral entry and replication processes, making it a valuable tool in the development of antiviral therapies.

The anticancer potential of lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate has also been explored. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies suggest that it may target multiple signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. These findings indicate that this compound could be further developed as a novel anticancer agent.

The structural versatility of lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate allows for easy modification and optimization through chemical synthesis. This flexibility is crucial for fine-tuning its pharmacological properties and improving its therapeutic efficacy. Researchers are actively working on synthesizing analogs with enhanced potency and selectivity to address specific therapeutic needs.

Clinical trials are currently underway to evaluate the safety and efficacy of lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and no major adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, lithium(1+) ion 5-(pyrimidin-4-yl)-1H-pyrrole-2-carboxylate (CAS No. 1706439-97-5) represents a promising new addition to the arsenal of therapeutic agents in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.